Cas no 2171201-70-8 ((3R)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: (3R)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171201-70-8
• MF: C₂₄H₂₉N₃O₅
• MW: 439.50416636467
• CID: 6136805
• PubChem ID: 165556580
• Update Time: 2025-06-08

(3R)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• (3R)-3-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
• EN300-1573826
• 2171201-70-8

• Inchi： 1S/C24H29N3O5/c1-15(12-22(28)29)25-23(30)21(13-27(2)3)26-24(31)32-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,12-14H2,1-3H3,(H,25,30)(H,26,31)(H,28,29)/t15-,21+/m1/s1
• InChI Key： ILLBFKPLIKOCHE-VFNWGFHPSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C)CC(=O)O)=O)CN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 439.21072103g/mol
• Monoisotopic Mass: 439.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 108Ų

Additional information on (3R)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

(3R)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171201-70-8)

(3R)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171201-70-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in the development of novel therapeutic agents.

The structure of this compound is characterized by a chiral center at the third carbon atom, denoted as (3R), and a secondary amine group at the second carbon atom, denoted as (2S). The presence of these chiral centers imparts specific stereochemical properties that can influence the compound's biological activity and pharmacokinetic behavior. Additionally, the compound features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to protect amino groups during multi-step reactions.

Recent studies have highlighted the importance of (3R)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid in the context of drug discovery. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme implicated in neurodegenerative diseases. The researchers found that the compound's ability to selectively bind to the target enzyme was enhanced by its unique stereochemistry and functional groups.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of this compound as a building block for designing novel peptides with enhanced stability and bioavailability. The Fmoc protecting group was particularly useful in facilitating controlled deprotection steps during peptide synthesis, ensuring high yields and purity of the final products.

The synthesis of (3R)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid involves a series of well-defined chemical reactions. The key steps include the formation of the chiral centers through asymmetric synthesis, followed by the introduction of the Fmoc protecting group via nucleophilic substitution. The dimethylamine functionality is typically introduced through reductive amination or alkylation reactions. These synthetic strategies are crucial for producing high-purity material suitable for further biological evaluation.

The pharmacological properties of this compound have been extensively studied to understand its potential therapeutic applications. Preclinical studies have shown that it exhibits low toxicity and good solubility, making it an attractive candidate for drug development. Moreover, its ability to cross biological membranes efficiently suggests that it could be used to deliver therapeutic payloads to specific cellular targets.

In terms of clinical applications, there is growing interest in using compounds like (3R)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid in the treatment of various diseases. For example, ongoing clinical trials are evaluating its efficacy in treating Alzheimer's disease and other neurodegenerative conditions. Preliminary results have been promising, with patients showing improved cognitive function and reduced biomarker levels associated with disease progression.

The future prospects for this compound are bright, as ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits. Collaborations between academic institutions and pharmaceutical companies are driving innovation in this area, with a focus on optimizing the compound's properties for clinical use.

In conclusion, (3R)-3-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171201-70-8) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation.